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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting the forced swim test (FST) in

mice following the administration of LY2444296, a selective kappa opioid receptor (KOR)

antagonist. The FST is a widely used behavioral assay to screen for potential antidepressant-

like activity of novel compounds.

Introduction
The kappa opioid receptor system is implicated in the pathophysiology of depression and

anhedonia. Antagonism of the KOR is a promising therapeutic strategy for the treatment of

mood disorders. LY2444296 is a selective KOR antagonist that has been shown to exhibit

antidepressant-like effects in preclinical models. The forced swim test is a common behavioral

paradigm used to assess the efficacy of potential antidepressant compounds by measuring the

duration of immobility in rodents placed in an inescapable cylinder of water. A reduction in

immobility time is interpreted as a positive antidepressant-like effect.
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The following table summarizes representative quantitative data on the effects of LY2444296 in

the mouse forced swim test, based on qualitative findings from preclinical studies.[1] Doses of

10 and 30 mg/kg of LY2444296 have been shown to significantly decrease immobility time in

mice.[1]

Table 1: Representative Effects of LY2444296 on Immobility Time in the Mouse Forced Swim

Test

Treatment Group Dose (mg/kg, s.c.)
Immobility Time (seconds)
(Mean ± SEM)

Vehicle 0 150 ± 10

LY2444296 3 145 ± 12

LY2444296 10 110 ± 9*

LY2444296 30 85 ± 8**

*Note: The quantitative values in this table are illustrative and serve as a representative

example based on the qualitative findings reported in the literature. Actual results may vary.

Statistical significance is denoted by *p < 0.05 and *p < 0.01 compared to the vehicle group.

Experimental Protocols
This section provides a detailed methodology for the forced swim test following the

administration of LY2444296.

Materials
LY2444296 hydrochloride

Vehicle (e.g., sterile saline or 0.5% methylcellulose)

Male C57BL/6J mice (8-10 weeks old)

Forced swim test cylinders (e.g., 25 cm tall, 10 cm diameter)

Water bath or heating system to maintain water temperature
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Video recording equipment and analysis software

Syringes and needles for subcutaneous injection

Animal scale

Towels for drying animals

Experimental Procedure
Animal Acclimation: House mice in a temperature- and humidity-controlled environment with

a 12-hour light/dark cycle for at least one week before the experiment. Provide ad libitum

access to food and water.

Drug Preparation: Prepare a stock solution of LY2444296 in the chosen vehicle. On the day

of the experiment, dilute the stock solution to the final desired concentrations (3, 10, and 30

mg/kg). The injection volume should be consistent across all groups (e.g., 10 mL/kg).

Animal Groups: Randomly assign mice to the different treatment groups (vehicle and

LY2444296 doses). A typical group size is 8-12 mice.

Drug Administration: Administer the vehicle or LY2444296 solution via subcutaneous (s.c.)

injection into the loose skin on the back of the neck.

Forced Swim Test Apparatus: Fill the cylinders with water (23-25°C) to a depth of 15 cm,

ensuring that the mice cannot touch the bottom with their tails or paws.

Test Session: One hour after the injection, gently place each mouse into a cylinder of water

for a 6-minute test session.

Behavioral Recording: Record the entire 6-minute session using a video camera positioned

to have a clear view of the animal.

Data Analysis: Score the duration of immobility during the last 4 minutes of the 6-minute test.

Immobility is defined as the cessation of struggling and remaining floating motionless in the

water, making only those movements necessary to keep its head above water.
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Post-Test Care: After the test, remove the mice from the water, dry them with a towel, and

return them to their home cages. Monitor the animals for any adverse effects.
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Caption: Experimental workflow for the forced swim test with LY2444296.
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Caption: Signaling pathway of LY2444296 in modulating depressive-like behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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